Cas no 1852623-50-7 (tert-butyl N-(3-hydroxy-2,2,3-trimethylbutyl)carbamate)

• Product Name: tert-butyl N-(3-hydroxy-2,2,3-trimethylbutyl)carbamate
• CAS No: 1852623-50-7
• MF: C₁₂H₂₅NO₃
• MW: 231.331804037094
• CID: 6003367
• PubChem ID: 87278909
• Update Time: 2025-06-15

tert-butyl N-(3-hydroxy-2,2,3-trimethylbutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-hydroxy-2,2,3-trimethylbutyl)carbamate
• 1852623-50-7
• EN300-6286305
• SCHEMBL1696833

• Inchi： 1S/C12H25NO3/c1-10(2,3)16-9(14)13-8-11(4,5)12(6,7)15/h15H,8H2,1-7H3,(H,13,14)
• InChI Key： GBLUERFGMPWYJR-UHFFFAOYSA-N
• SMILES： OC(C)(C)C(C)(C)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 231.18344366g/mol
• Monoisotopic Mass: 231.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(3-hydroxy-2,2,3-trimethylbutyl)carbamate

Recent Advances in the Study of tert-butyl N-(3-hydroxy-2,2,3-trimethylbutyl)carbamate (CAS: 1852623-50-7)

The compound tert-butyl N-(3-hydroxy-2,2,3-trimethylbutyl)carbamate (CAS: 1852623-50-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate-protected hydroxyl group and tert-butyl moiety, has shown promising potential in various applications, including drug synthesis, proteomics, and enzyme inhibition studies. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have highlighted the role of tert-butyl N-(3-hydroxy-2,2,3-trimethylbutyl)carbamate as a key intermediate in the synthesis of biologically active molecules. Its structural features, such as the sterically hindered hydroxyl group, make it an attractive candidate for the development of novel therapeutic agents. For instance, researchers have utilized this compound in the synthesis of protease inhibitors, where its carbamate group serves as a protective moiety, enhancing the stability and bioavailability of the final product.

In addition to its synthetic utility, tert-butyl N-(3-hydroxy-2,2,3-trimethylbutyl)carbamate has been investigated for its potential role in modulating enzyme activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit inhibitory effects against certain serine hydrolases, which are implicated in various disease pathways. The study employed a combination of X-ray crystallography and molecular docking to elucidate the binding interactions, providing valuable insights for future drug design.

Another area of interest is the application of this compound in proteomics research. Due to its ability to selectively modify amino acid residues, tert-butyl N-(3-hydroxy-2,2,3-trimethylbutyl)carbamate has been used as a chemical probe to study protein-protein interactions and post-translational modifications. Recent advancements in mass spectrometry techniques have further enhanced the utility of this compound in identifying and quantifying protein targets in complex biological samples.

Despite these promising developments, challenges remain in the large-scale production and optimization of tert-butyl N-(3-hydroxy-2,2,3-trimethylbutyl)carbamate. Researchers are actively exploring greener synthetic routes and more efficient purification methods to address these issues. A 2024 study in Organic Process Research & Development reported a novel catalytic approach that significantly improves the yield and reduces the environmental impact of the synthesis process.

In conclusion, tert-butyl N-(3-hydroxy-2,2,3-trimethylbutyl)carbamate (CAS: 1852623-50-7) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from drug synthesis to proteomics, and ongoing studies continue to uncover new possibilities for this compound. Future research directions may include the development of more potent derivatives and the exploration of its therapeutic potential in disease models.